Cas no 384-22-5 (2-Nitrobenzotrifluoride)

• Product Name: 2-Nitrobenzotrifluoride
• CAS No: 384-22-5
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• MDL: MFCD00007145
• CID: 37169
• PubChem ID: 9795
• Update Time: 2025-10-29

2-Nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-2-(trifluoromethyl)benzene
• 2-Nitrobenzotrifluoride
• o-Nitrobenzotrifluoride
• A,A,A-TRIFLUORO-O-NITROTOLUENE
• 1-Nitro-2(trifluoromethyl)benzene
• O-(TRIFLUOROMETHYL)NITROBENZENE
• O-NITRO-A,A,A-TRIFLUOROTOLUENE
• O-NITRO-ALPHA,ALPHA,ALPHA-TRIFLUOROTOLUENE
• 1-Nitro-2-trifluoromethyl-benzene
• 2-NITRO-ALPHA,ALPHA,ALPHA-TRIFLUOROTOLUENE
• Benzene, 1-nitro-2-(trifluoromethyl)-
• Benzene, nitro(trifluoromethyl)-
• OVB3L8GIVJ
• alpha,alpha,alpha-Trifluoro-o-nitrotoluene
• 2-(Trifluoromethyl)nitrobenzene
• 2-Nitro-a,a,a-trifluorotoluene
• Toluene, alpha,alpha,alpha-trifluoro-o-nitro-
• NDZJSUCUYPZXPR-UHFFFAOYSA-N
• 2-TRIFLUOROMETHYL
• 1-Nitro-2-trifluo
• CAS-384-22-5
• GS-3373
• o-Nitro-.alpha.,.alpha.,.alpha.-trifluorotoluene
• .alpha.,.alpha.,.alpha.-Trifluoro-o-nitrotoluene
• Tox21_303057
• 2-Nitro-.alpha.,.alpha.,.alpha.-trifluorotoluene
• FT-0613184
• Toluene, .alpha.,.alpha.,.alpha.-trifluoro-o-nitro-
• NCGC00249011-01
• EINECS 206-855-8
• DTXSID4025793
• AKOS005259564
• SY020734
• Toluene, 2-nitro-.alpha.,.alpha.,.alpha.-trifluoro-
• UNII-OVB3L8GIVJ
• nitrobenzotrifluoride
• AM61942
• Q27285862
• 2-TRIFLUOROMETHYLNITROBENZENE
• Tox21_201264
• HSDB 4260
• 2-Nitrotrifluoromethylbenzene
• F0001-1092
• AC-4152
• CCRIS 2813
• CS-W002022
• NITRO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUOROTOLUENE, 2-
• 384-22-5
• 1-nitro-2-(trifluoromethyl)-benzene
• W-106485
• NS00042223
• NCGC00258816-01
• 2-NITRO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUOROTOLUENE [HSDB]
• MFCD00007145
• SCHEMBL1999849
• NCGC00257176-01
• CHEMBL3182055
• DTXCID805793
• 2Nitrobenzotrifluoride
• alpha,alpha,alphaTrifluoroonitrotoluene
• Benzene, 1nitro2(trifluoromethyl)
• UN2306
• NITRO-ALPHA,ALPHA,ALPHA-TRIFLUOROTOLUENE, 2-
• 1-Nitro-2-(trifluoromethyl)benzene, 2-(Trifluoromethyl)nitrobenzene
• o(Trifluoromethyl)nitrobenzene
• 1Nitro2(trifluoromethyl)benzene
• Toluene, alpha,alpha,alphatrifluoroonitro
• Toluene, 2-nitro-alpha,alpha,alpha-trifluoro-
• oNitrobenzotrifluoride

• MDL： MFCD00007145
• Inchi： 1S/C7H4F3NO2/c8-7(9,10)5-3-1-2-4-6(5)11(12)13/h1-4H
• InChI Key： NDZJSUCUYPZXPR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 191.01900
• Monoisotopic Mass: 191.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: Yellow crystals
• Density: 1.3910 (estimate)
• Melting Point: 32 ºC
• Boiling Point: 216 ºC
• Flash Point: 95 ºC
• Refractive Index: 1.281
• Water Partition Coefficient: Insoluble
• PSA: 45.82000
• LogP: 3.13680
• Solubility: insoluble

2-Nitrobenzotrifluoride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 2306
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S24/25
• RTECS：XT3480000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• Packing Group：III
• Hazard Level：6.1(b)

Additional information on 2-Nitrobenzotrifluoride

Introduction to 2-Nitrobenzotrifluoride (CAS No. 384-22-5)

2-Nitrobenzotrifluoride, with the chemical formula C₆H₃F₃NO₂, is a fluorinated aromatic nitro compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 384-22-5, serves as a versatile intermediate in the synthesis of various heterocyclic compounds and functionalized molecules. Its unique structural features, combining a nitro group with a trifluoromethyl substituent on a benzene ring, make it a valuable building block for developing novel chemical entities.

The< strong>2-Nitrobenzotrifluoride molecule exhibits distinct electronic and steric properties due to the presence of both electron-withdrawing and electron-donating groups. The nitro group (-NO₂) introduces a strong electron-withdrawing effect, which influences the reactivity of the aromatic ring, while the trifluoromethyl group (-CF₃) enhances lipophilicity and metabolic stability. These characteristics make it an attractive candidate for further functionalization in drug discovery and material science applications.

In recent years, 2-Nitrobenzotrifluoride has been extensively studied for its potential applications in pharmaceutical development. Researchers have explored its utility as a precursor in the synthesis of bioactive molecules, including kinase inhibitors and antiviral agents. The trifluoromethyl group, in particular, is well-known for its ability to improve pharmacokinetic properties such as bioavailability and metabolic half-life, making it a preferred moiety in medicinal chemistry.

One of the most compelling aspects of 2-Nitrobenzotrifluoride is its role in constructing complex molecular architectures. The nitro group can be selectively reduced to an amine, allowing for further derivatization into amides, hydrazines, or other nitrogen-containing heterocycles. This reactivity makes it a valuable intermediate in the synthesis of peptidomimetics and other therapeutic agents. Additionally, the trifluoromethyl group can participate in various coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups into the molecule.

The< strong>CAS No. 384-22-5 designation ensures that researchers can reliably identify and source this compound for their experiments. Its stability under standard storage conditions further enhances its practicality as a laboratory reagent. In industrial settings, 2-Nitrobenzotrifluoride is utilized in large-scale syntheses where its predictable reactivity and high purity are critical for achieving consistent product quality.

Recent advancements in computational chemistry have also highlighted the importance of< strong>2-Nitrobenzotrifluoride in drug design. Molecular modeling studies suggest that this compound can interact with biological targets in unique ways due to its electron-rich aromatic system and fluorinated substituents. These interactions may lead to the development of new therapeutic strategies targeting diseases such as cancer and infectious disorders.

The environmental impact of< strong>2-Nitrobenzotrifluoride is another area of interest. While it is not classified as a hazardous substance under current regulations, its persistence and potential bioaccumulation necessitate careful handling and disposal practices. Researchers are actively investigating greener synthetic routes to minimize waste and reduce environmental footprint without compromising yield or purity.

In conclusion, 2-Nitrobenzotrifluoride(CAS No. 384-22-5) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for chemists exploring new molecular architectures. As research continues to uncover novel applications for this compound, its importance in advancing chemical innovation is likely to grow even further.